1-[2-(allyloxy)benzyl]piperidine

• IUPAC Name: 1-[(2-prop-2-enoxyphenyl)methyl]piperidine
• InChI: InChI=1S/C15H21NO/c1-2-12-17-15-9-5-4-8-14(15)13-16-10-6-3-7-11-16/h2,4-5,8-9H,1,3,6-7,10-13H2
• InChI Key: GETGLWVQIAIAHL-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=CC=C1CN2CCCCC2
• Molecular Formula: C15H21NO
• Molecular Weight: 231.33 g/mol

Description

1-[2-(allyloxy)benzyl]piperidine, also known as ABDP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound belongs to the class of piperidine derivatives and has been synthesized through various methods. The purpose of

Mechanism of Action

The mechanism of action of 1-[2-(allyloxy)benzyl]piperidine involves the inhibition of DAT function. DAT is responsible for the reuptake of dopamine from the synaptic cleft, which regulates the levels of dopamine in the brain. This compound binds to the DAT and prevents the reuptake of dopamine, leading to an increase in dopamine levels. This property has been used to study the role of DAT in various neurological disorders.
Biochemical and Physiological Effects
This compound has been shown to have significant effects on dopamine levels in the brain. It has been shown to increase dopamine levels in the striatum, a region of the brain that is involved in motor control and reward processing. This compound has also been shown to have effects on other neurotransmitters, such as norepinephrine and serotonin.

Advantages and Limitations for Lab Experiments

1-[2-(allyloxy)benzyl]piperidine has several advantages for use in lab experiments. It is a highly selective inhibitor of DAT and does not affect other transporters. It has also been shown to have a long duration of action, which makes it useful for studying the long-term effects of DAT inhibition. However, this compound has some limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the use of 1-[2-(allyloxy)benzyl]piperidine in scientific research. One direction is the study of the role of DAT in addiction and substance abuse. This compound has been shown to have potential as a treatment for addiction, and further research is needed to explore this potential. Another direction is the study of the effects of this compound on other neurotransmitters and their interactions with DAT. Finally, the development of new synthesis methods and modifications of this compound may lead to the development of more potent and selective DAT inhibitors.

Synthesis Methods

1-[2-(allyloxy)benzyl]piperidine can be synthesized through various methods, including the reaction of 1-benzylpiperidine with allyl chloride in the presence of potassium carbonate. Another method involves the reaction of 1-benzylpiperidine with allyl bromide in the presence of sodium hydride. The yield of this compound can be improved by using microwave-assisted synthesis.

Scientific Research Applications

1-[2-(allyloxy)benzyl]piperidine has been widely used in scientific research, particularly in the field of neuroscience. It has been used as a tool to study the function of the dopamine transporter (DAT), a protein that regulates the levels of dopamine in the brain. This compound binds to the DAT and inhibits its function, leading to an increase in dopamine levels. This property has been used to study the role of DAT in various neurological disorders, such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).